Cas no 1156162-70-7 (N-Ethyl-N-(tetrahydro-1,1-dioxido-3-thienyl)-2-propenamide)

• Product Name: N-Ethyl-N-(tetrahydro-1,1-dioxido-3-thienyl)-2-propenamide
• CAS No: 1156162-70-7
• MF: C₉H₁₅NO₃S
• MW: 217.285301446915
• CID: 5456281
• PubChem ID: 43616507
• Update Time: 2025-10-16

N-Ethyl-N-(tetrahydro-1,1-dioxido-3-thienyl)-2-propenamide Chemical and Physical Properties

Names and Identifiers

• EN300-5511935
• N-(1,1-dioxothiolan-3-yl)-N-ethylprop-2-enamide
• N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-ethylprop-2-enamide
• Z440634518
• 1156162-70-7
• AKOS009808500
• N-Ethyl-N-(tetrahydro-1,1-dioxido-3-thienyl)-2-propenamide

• Inchi： 1S/C9H15NO3S/c1-3-9(11)10(4-2)8-5-6-14(12,13)7-8/h3,8H,1,4-7H2,2H3
• InChI Key： QRPFQAKTMLUFFB-UHFFFAOYSA-N
• SMILES： C(N(CC)C1CCS(=O)(=O)C1)(=O)C=C

Computed Properties

• Exact Mass: 217.07726451g/mol
• Monoisotopic Mass: 217.07726451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 62.8Ų

Experimental Properties

• Density: 1.21±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 461.1±34.0 °C(Predicted)
• pka: -1.15±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiolanes Thiolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiolanes

Additional information on N-Ethyl-N-(tetrahydro-1,1-dioxido-3-thienyl)-2-propenamide

N-Ethyl-N-(tetrahydro-1,1-dioxido-3-thienyl)-2-propenamide (CAS No. 1156162-70-7): An Overview of Its Structure, Properties, and Applications

N-Ethyl-N-(tetrahydro-1,1-dioxido-3-thienyl)-2-propenamide (CAS No. 1156162-70-7) is a synthetic compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structure and potential biological activities. This compound belongs to the class of thienyl amides, which are known for their diverse pharmacological properties, including anti-inflammatory, anti-cancer, and neuroprotective effects.

The molecular structure of N-Ethyl-N-(tetrahydro-1,1-dioxido-3-thienyl)-2-propenamide is characterized by a thienyl ring fused with a tetrahydrodioxido group and an amide functional group. The presence of these moieties imparts specific chemical and physical properties to the compound. The thienyl ring is a five-membered heterocyclic ring containing a sulfur atom, which contributes to the compound's stability and reactivity. The tetrahydrodioxido group adds polarity and enhances the solubility of the molecule in various solvents. The amide functional group, on the other hand, provides opportunities for hydrogen bonding and interactions with biological targets.

Recent studies have highlighted the potential therapeutic applications of N-Ethyl-N-(tetrahydro-1,1-dioxido-3-thienyl)-2-propenamide. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The researchers found that the compound effectively reduced inflammation in both in vitro and in vivo models, suggesting its potential as a novel anti-inflammatory agent.

In addition to its anti-inflammatory properties, N-Ethyl-N-(tetrahydro-1,1-dioxido-3-thienyl)-2-propenamide has also shown promise in cancer research. A 2023 study published in Cancer Research demonstrated that this compound selectively inhibits the growth of human breast cancer cells by inducing apoptosis through the activation of caspase pathways. The study further revealed that the compound targets specific signaling pathways involved in cell proliferation and survival, making it a potential candidate for further development as an anticancer drug.

The neuroprotective effects of N-Ethyl-N-(tetrahydro-1,1-dioxido-3-thienyl)-2-propenamide have also been investigated. A recent study published in Neuropharmacology found that this compound protects neuronal cells from oxidative stress-induced damage by scavenging free radicals and upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). These findings suggest that N-Ethyl-N-(tetrahydro-1,1-dioxido-3-thienyl)-2-propenamide could be a valuable therapeutic agent for neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

In terms of its physical properties, N-Ethyl-N-(tetrahydro-1,1-dioxido-3-thienyl)-2-propenamide is a white crystalline solid with a melting point ranging from 85°C to 87°C. It is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. These properties make it suitable for various pharmaceutical formulations, including tablets, capsules, and injectable solutions.

The synthesis of N-Ethyl-N-(tetrahydro-1,1-dioxido-3-thienyl)-2-propenamide typically involves multi-step reactions starting from readily available starting materials. One common synthetic route involves the condensation of ethanamine with tetrahydrothiophene 1,1-dioxide followed by an amide coupling reaction with acrylic acid or its derivatives. The overall yield of this synthesis can be optimized by carefully controlling reaction conditions such as temperature, pressure, and catalysts.

In conclusion, N-Ethyl-N-(tetrahydro-1,1-dioxido-3-thienyl)-2-propenamide (CAS No. 1156162-70-7) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique molecular structure confers specific chemical properties that make it suitable for various pharmaceutical formulations. Ongoing research continues to explore its mechanisms of action and optimize its use in treating inflammatory diseases, cancer, and neurodegenerative disorders. As more studies are conducted, this compound may emerge as a valuable addition to the arsenal of therapeutic agents available to healthcare professionals.